Tetrathionate

• CAS RN: 15536-54-6
• Molecular Formula: O6S4-2
• Molecular Weight: 224.3 g/mol
• InChI: InChI=1S/H2O6S4/c1-9(2,3)7-8-10(4,5)6/h(H,1,2,3)(H,4,5,6)/p-2
• InChI Key: HPQYKCJIWQFJMS-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=O)SSS(=O)(=O)[O-]

Description

Tetrathionate(2-) is a tetrathionate ion and a sulfur oxide. It is a conjugate base of a tetrathionate(1-).

Scientific Research Applications

Kinetics of Tetrathionate Decomposition

Tetrathionate plays a significant role in thiosulfate degradation during gold leaching with ammoniacal thiosulfate solution, impacting gold recovery. Studies have explored its decomposition kinetics in alkaline solutions, revealing first-order reactions with respect to both tetrathionate and hydroxide, and detailing the reaction pathways and stoichiometry (Zhang & Dreisinger, 2002).

Microbial Utilization of Tetrathionate

Research indicates some bacteria use tetrathionate as an electron acceptor, produced in vertebrate intestinal mucosa during inflammation. This process is linked to bacterial growth stimulation under specific conditions, revealing insights into bacterial energy metabolism and the role of tetrathionate in gut microbiota (Liu et al., 2013).

Tetrathionate in Microbial Fuel Cells

Tetrathionate's biodegradation has been studied in acidic conditions in microbial fuel cells (MFCs), particularly concerning mining process waters. This research demonstrates tetrathionate's potential as an electron donor for biological electricity production, expanding understanding of bioenergy applications (Sulonen et al., 2015).

Role in Tetrathionate Oxidation

Investigations into tetrathionate hydrolase, crucial for sulfur-oxidizing bacteria when utilizing tetrathionate as an energy source, have been conducted. These studies provide insights into the biochemical pathways involved in tetrathionate oxidation and its environmental implications (Kanao et al., 2007).

Interaction with Sulfide Minerals

Studies have shown that tetrathionates can alter the surface chemistry of sulfide minerals, affecting their flotation response. This research contributes to understanding mineral processing and extractive metallurgy, highlighting the chemical interactions of tetrathionates with mineral surfaces (Mhonde et al., 2021).

Tetrathionate in Mammalian Systems

Research on mammalian thioredoxin reductase (TR1) suggests its role in reducing tetrathionate in vitro, impacting the gut microbiome, especially during inflammation. This study broadens understanding of tetrathionate's biological roles in mammalian systems (Narayan et al., 2015).